Cas no 1701784-60-2 (tert-butyl 3-iodo-4-2-(2-methylpropoxy)ethoxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-iodo-4-2-(2-methylpropoxy)ethoxypyrrolidine-1-carboxylate
• CAS No: 1701784-60-2
• MF: C₁₅H₂₈INO₄
• MW: 413.291597366333
• CID: 5917531
• PubChem ID: 106449083
• Update Time: 2025-11-06

tert-butyl 3-iodo-4-2-(2-methylpropoxy)ethoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-iodo-4-2-(2-methylpropoxy)ethoxypyrrolidine-1-carboxylate
• tert-butyl 3-iodo-4-[2-(2-methylpropoxy)ethoxy]pyrrolidine-1-carboxylate
• 1701784-60-2
• EN300-1135609

• Inchi： 1S/C15H28INO4/c1-11(2)10-19-6-7-20-13-9-17(8-12(13)16)14(18)21-15(3,4)5/h11-13H,6-10H2,1-5H3
• InChI Key： VWYMSXPKWXIYMJ-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1OCCOCC(C)C

Computed Properties

• Exact Mass: 413.10631g/mol
• Monoisotopic Mass: 413.10631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 3-iodo-4-2-(2-methylpropoxy)ethoxypyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 3-iodo-4-2-(2-methylpropoxy)ethoxypyrrolidine-1-carboxylate (CAS No. 1701784-60-2)

Tert-butyl 3-iodo-4-2-(2-methylpropoxy)ethoxypyrrolidine-1-carboxylate (CAS No. 1701784-60-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex structural framework, represents a critical intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an iodine substituent and ester functionalities, makes it a versatile building block for further chemical modifications and derivatization.

The compound's structure is notable for its pyrrolidine core, which is a common motif in many pharmacologically active agents. Pyrrolidine derivatives have been extensively studied for their potential applications in drug development due to their ability to interact with biological targets in a highly specific manner. The tert-butyl group at the carboxyl position not only enhances the stability of the molecule but also influences its solubility and metabolic profile, making it an attractive candidate for further exploration.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced binding affinity and selectivity for biological targets. The iodine atom in tert-butyl 3-iodo-4-2-(2-methylpropoxy)ethoxypyrrolidine-1-carboxylate serves as a valuable handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of small molecules that exhibit potent biological activity.

The pharmaceutical industry has increasingly recognized the importance of intermediates like tert-butyl 3-iodo-4-2-(2-methylpropoxy)ethoxypyrrolidine-1-carboxylate in accelerating drug discovery processes. By providing a robust scaffold for structural diversification, this compound enables medicinal chemists to rapidly explore new chemical space and identify lead compounds with improved pharmacokinetic properties. The ester functionality at the pyrrolidine ring can be hydrolyzed or transesterified under various conditions, allowing for further functionalization and optimization.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. For instance, transition-metal-catalyzed reactions have enabled the efficient construction of complex pyrrolidine derivatives with high precision. These techniques have been instrumental in generating novel analogs with tailored biological activities, making them promising candidates for therapeutic intervention.

The biomedicine field has also seen significant interest in exploring the potential of tert-butyl 3-iodo-4-2-(2-methylpropoxy)ethoxypyrrolidine-1-carboxylate as a precursor for drug candidates targeting various diseases. Its structural features make it particularly suitable for developing inhibitors of enzymes and receptors involved in metabolic disorders, inflammatory responses, and cancer pathways. By leveraging its unique chemical properties, researchers aim to design molecules that can modulate these pathways effectively.

In conclusion, tert-butyl 3-iodo-4-2-(2-methylpropoxy)ethoxypyrrolidine-1-carboxylate represents a cornerstone in modern pharmaceutical chemistry. Its intricate structure and versatile functional groups make it an invaluable tool for synthetic chemists and medicinal biologists alike. As research continues to uncover new applications for this compound, its role in advancing drug development is set to expand even further.